Cas no 1708941-23-4 (3-(2,4-dichlorophenyl)prop-2-en-1-amine)

• Product Name: 3-(2,4-dichlorophenyl)prop-2-en-1-amine
• CAS No: 1708941-23-4
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 5210766
• PubChem ID: 54775850
• Update Time: 2025-10-05

3-(2,4-dichlorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-Dichloro-phenyl)-allylamine
• (E)-3-(2,4-Dichlorophenyl)prop-2-en-1-amine
• 3-(2,4-dichlorophenyl)prop-2-en-1-amine

• Inchi： 1S/C9H9Cl2N/c10-8-4-3-7(2-1-5-12)9(11)6-8/h1-4,6H,5,12H2/b2-1+
• InChI Key： PICGQJWHHSEXIK-OWOJBTEDSA-N
• SMILES： C(N)/C=C/C1=CC=C(Cl)C=C1Cl

Additional information on 3-(2,4-dichlorophenyl)prop-2-en-1-amine

Research Brief on 3-(2,4-dichlorophenyl)prop-2-en-1-amine (CAS: 1708941-23-4): Recent Advances and Applications

3-(2,4-dichlorophenyl)prop-2-en-1-amine (CAS: 1708941-23-4) is a synthetic organic compound with a growing significance in chemical biology and pharmaceutical research. This compound, characterized by its dichlorophenyl and propenylamine functional groups, has recently garnered attention due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for further investigation in medicinal chemistry and related fields.

Recent studies have explored the synthesis and characterization of 3-(2,4-dichlorophenyl)prop-2-en-1-amine, with particular focus on its potential as a building block for more complex pharmaceutical agents. The compound's molecular structure allows for various modifications, enabling researchers to develop derivatives with enhanced biological activity and selectivity. This adaptability has positioned it as a valuable scaffold in the design of novel therapeutic agents.

In the context of drug discovery, 3-(2,4-dichlorophenyl)prop-2-en-1-amine has shown promise in preliminary screening assays. Several research groups have reported its activity against specific biological targets, particularly in the areas of neurological disorders and infectious diseases. The compound's mechanism of action appears to involve interaction with key enzymes and receptors, though the exact pathways are still under investigation. These findings suggest potential applications in developing treatments for conditions where current therapeutic options are limited.

The pharmacological properties of 3-(2,4-dichlorophenyl)prop-2-en-1-amine have been the subject of recent pharmacokinetic studies. Researchers have examined its absorption, distribution, metabolism, and excretion profiles in model systems, providing valuable data for future drug development efforts. While the compound demonstrates favorable characteristics in some aspects, challenges remain in optimizing its bioavailability and minimizing potential side effects, areas that are currently being addressed through structural modification strategies.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient production of 3-(2,4-dichlorophenyl)prop-2-en-1-amine and its derivatives. Recent publications describe improved catalytic systems and greener synthetic routes that enhance yield and purity while reducing environmental impact. These advancements are particularly significant for scaling up production while maintaining cost-effectiveness, a crucial consideration for pharmaceutical applications.

Looking forward, the research community anticipates expanded investigation into the therapeutic potential of 3-(2,4-dichlorophenyl)prop-2-en-1-amine derivatives. Current studies are exploring structure-activity relationships to identify the most promising candidates for clinical development. Additionally, computational modeling approaches are being employed to predict biological activity and optimize molecular properties, potentially accelerating the drug discovery process for this class of compounds.

In conclusion, 3-(2,4-dichlorophenyl)prop-2-en-1-amine (CAS: 1708941-23-4) represents an important focus of contemporary chemical biology research. Its versatility as a molecular scaffold, combined with emerging biological activities, positions it as a compound of significant interest for pharmaceutical development. Continued research efforts are expected to yield valuable insights into its applications and potentially lead to novel therapeutic agents addressing unmet medical needs.